Cas no 2137715-12-7 (1H-Imidazole, 4-bromo-1-(1-methylpropyl)-)

• Product Name: 1H-Imidazole, 4-bromo-1-(1-methylpropyl)-
• CAS No: 2137715-12-7
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 5286236
• Update Time: 2025-07-23

1H-Imidazole, 4-bromo-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-1-(1-methylpropyl)-

• Inchi： 1S/C7H11BrN2/c1-3-6(2)10-4-7(8)9-5-10/h4-6H,3H2,1-2H3
• InChI Key： VWGKEFTXTBRACA-UHFFFAOYSA-N
• SMILES： C1N(C(C)CC)C=C(Br)N=1

Additional information on 1H-Imidazole, 4-bromo-1-(1-methylpropyl)-

Introduction to 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- (CAS No. 2137715-12-7)

1H-Imidazole, 4-bromo-1-(1-methylpropyl)-, identified by its Chemical Abstracts Service (CAS) number 2137715-12-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The structural features of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- include a bromine substituent at the 4-position and an isobutyl group at the 1-position, which contribute to its unique chemical properties and potential biological activities.

The synthesis and application of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- have been explored in various contexts, particularly in the development of novel pharmaceutical agents. The bromine atom at the 4-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on imidazole derivatives due to their broad spectrum of biological activities. 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- has been investigated for its potential role in modulating various biological pathways. For instance, imidazole-based compounds have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The presence of the bromine substituent enhances its reactivity, making it a valuable intermediate in the synthesis of more sophisticated molecules designed to interact with biological targets.

One of the most compelling aspects of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- is its utility in drug discovery programs. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer and autoimmune disorders. The isobutyl group at the 1-position not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, factors that are critical for drug efficacy and safety.

The bromine atom at the 4-position also facilitates the introduction of other functional groups through palladium-catalyzed reactions. This capability has been exploited in the development of libraries of imidazole derivatives for high-throughput screening (HTS) campaigns. Such screening efforts have led to the identification of lead compounds that exhibit desirable pharmacological profiles. The versatility of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- as a building block underscores its importance in modern medicinal chemistry.

Advances in computational chemistry have further enhanced the design and optimization of imidazole-based drugs. Molecular modeling techniques allow researchers to predict how 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- and its derivatives will interact with biological targets at the atomic level. This approach has accelerated the drug discovery process by enabling virtual screening and rational design of compounds with improved binding affinity and selectivity.

Moreover, the synthesis of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- has been refined through continuous improvements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These advancements not only reduce costs but also minimize waste, aligning with green chemistry principles.

The pharmacological potential of 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- has been explored in several preclinical studies. In particular, its derivatives have demonstrated efficacy in models of inflammation and infection. The ability to modulate inflammatory pathways is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, studies suggest that imidazole-based compounds may have antimicrobial properties, making them candidates for novel therapeutic strategies against drug-resistant pathogens.

The future directions for research on 1H-Imidazole, 4-bromo-1-(1-methylpropyl)- are multifaceted. Ongoing studies aim to elucidate its mechanism of action in greater detail and to identify new applications across different therapeutic areas. The integration of machine learning and artificial intelligence into drug discovery pipelines holds promise for accelerating the development pipeline further by predicting novel bioactivities and optimizing molecular structures.

In conclusion, 1H-Imidazole, 4-bromo- (CAS No.213777715-127) strong>, remains a cornerstone compound in pharmaceutical research due to its structural versatility and functional utility.